2-(2,4-Dichloro-6-methoxyphenyl)ethanamine

• Molecular Formula: C9H11Cl2NO
• Molecular Weight: 220.09 g/mol
• IUPAC Name: 2-(2,4-dichloro-6-methoxyphenyl)ethanamine
• InChI: InChI=1S/C9H11Cl2NO/c1-13-9-5-6(10)4-8(11)7(9)2-3-12/h4-5H,2-3,12H2,1H3
• InChI Key: UDUNDEPYFJAORV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)Cl)Cl)CCN

Description

2-(2,4-Dichloro-6-methoxyphenyl)ethanamine is a useful research compound. Its molecular formula is C9H11Cl2NO and its molecular weight is 220.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of lithium borohydride (0.20 g; 9.0 mmol) in 15 mL tetrahydrofuran at ambient temperature was added chlorotrimethylsilane, dropwise over 2 minutes. Gas was evolved and the mixture warmed slightly. After stirring for 20 minutes, gas evolution had ceased, and argon gas was bubbled through the mixture for 2 minutes to remove the remaining trimethylsilane that had formed. A solution of 1,5-dichloro-3-methoxy-2-(2-nitrovinyl)benzene (0.56 g; 2.3 mmol) in 10 mL THF was then added dropwise with stirring at ambient temperature over 4 minutes. The resulting mixture was then stirred and heated to reflux. After 90 minutes, the heat was removed, and after cooling to ambient temperature, the mixture was cooled in an ice bath and carefully quenched with 15 mL of methanol. The solvent was evaporated, and the residue was partitioned between 30 mL of 20% KOH and 15 mL of dichloromethane. The organic layer was dried over sodium sulfate and evaporated to give 0.49 g of 2-(2,4-dichloro-6-methoxyphenyl)ethanamine as a cloudy yellow oil. MS (apci, pos) m/z=220.